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Compound of Interest

Compound Name: (6E)-SR 11302

Cat. No.: B15602442

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the solubilization of (6E)-SR 11302, a

potent inhibitor of the activator protein-1 (AP-1) transcription factor, using dimethyl sulfoxide

(DMSO). Adherence to this protocol is critical for ensuring the compound's stability and

obtaining reproducible results in downstream applications.

Introduction
(6E)-SR 11302 is a synthetic retinoid that selectively inhibits AP-1 activity, a key regulator of

gene expression involved in cellular proliferation, differentiation, and apoptosis.[1][2][3][4] Due

to its hydrophobic nature, (6E)-SR 11302 is practically insoluble in aqueous solutions. DMSO is

the recommended solvent for preparing stock solutions of this compound for in vitro and some

in vivo studies.[1][4][5][6] DMSO is a polar aprotic solvent capable of dissolving a wide range of

both polar and nonpolar compounds.[5][7][8][9][10]

Materials and Equipment
(6E)-SR 11302 (solid powder)
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Anhydrous/High-Purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated precision balance

Calibrated micropipettes and sterile, DNase/RNase-free tips

Vortex mixer

Water bath or heating block (optional, for gentle warming)

Ultrasonic bath (optional, for aiding dissolution)

Quantitative Data Summary
The solubility of (6E)-SR 11302 in DMSO has been reported by various suppliers. This

information is summarized in the table below for easy reference.

Parameter Value Source(s)

Molecular Weight 376.54 g/mol [1][2]

Chemical Formula C₂₆H₃₂O₂ [1][2]

Solubility in DMSO Up to 100 mM [1]

>10 mM [6]

10 mg/mL [4]

Note: The actual solubility may vary slightly between different batches of the compound.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (6E)-SR 11302 in DMSO.

This is a commonly used concentration for in vitro studies.
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4.1. Pre-dissolution Preparations

Allow the vial of (6E)-SR 11302 and the bottle of DMSO to equilibrate to room temperature

before opening to prevent condensation of moisture.

Calculate the required mass of (6E)-SR 11302 and volume of DMSO for your desired stock

solution concentration and volume. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 376.54 g/mol x 1000 mg/g = 3.7654 mg

4.2. Dissolution Procedure

Carefully weigh out the calculated amount of (6E)-SR 11302 powder using a calibrated

precision balance and place it into a sterile amber or opaque microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube containing the compound.

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

4.3. Aiding Dissolution (if necessary) If the compound does not fully dissolve with vortexing

alone:

Gentle Warming: Warm the solution in a water bath or heating block at 37°C for 5-10

minutes.[6][11] Vortex the solution intermittently during warming.

Sonication: Place the tube in an ultrasonic bath for a few minutes to break up any remaining

solid particles.[6]

4.4. Aliquoting and Storage

Once the (6E)-SR 11302 is completely dissolved, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile, tightly sealed amber or opaque
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tubes. This will prevent repeated freeze-thaw cycles which can lead to degradation of the

compound.[11]

Store the aliquots at -20°C or -80°C for long-term storage.[1][2][3][6] When stored properly,

the stock solution should be stable for several months.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of a (6E)-SR 11302 stock

solution in DMSO.
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Caption: Workflow for dissolving (6E)-SR 11302 in DMSO.

Important Considerations
DMSO Quality: Always use high-purity, anhydrous DMSO to prevent compound degradation.
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Light Sensitivity: (6E)-SR 11302 is a retinoid and may be light-sensitive.[3] Perform

dissolution in a subdued light environment and store stock solutions in light-protecting tubes.

Working Concentration: When preparing working solutions for cell culture, it is advisable to

make intermediate dilutions of the DMSO stock in culture medium. The final concentration of

DMSO in the culture medium should typically not exceed 0.1% to avoid solvent-induced

cytotoxicity. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Precipitation in Aqueous Solutions: Rapidly adding a concentrated DMSO stock to an

aqueous buffer or medium can cause the compound to precipitate. To avoid this, serially

dilute the stock solution in DMSO first before adding it to the aqueous solution.[12]

By following these detailed application notes and protocols, researchers can confidently

prepare stable and effective solutions of (6E)-SR 11302 for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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